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Compound of Interest

Compound Name: 2-Deacetyltaxuspine X

Cat. No.: B15590708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Deacetyltaxuspine X is a member of the taxane diterpenoid family, a class of natural

products that has been a cornerstone in the development of anticancer therapeutics. Isolated

from various species of the genus Taxus, commonly known as yew trees, these compounds are

characterized by a complex tricyclic or tetracyclic core structure. The most renowned member

of this family, Paclitaxel (Taxol®), has demonstrated significant clinical efficacy against a range

of solid tumors. This technical guide provides a comprehensive overview of the chemical

structure of 2-Deacetyltaxuspine X, alongside generalized experimental protocols for the

isolation and characterization of taxane diterpenoids. Due to the limited publicly available data

specifically for 2-Deacetyltaxuspine X, this guide also incorporates broader knowledge of the

taxane family to provide context for its potential biological activity and mechanisms of action.

Chemical Structure and Properties
2-Deacetyltaxuspine X possesses the characteristic taxane core. Its chemical identity is

defined by the following properties:
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Property Value

Molecular Formula C₃₉H₄₈O₁₃

Molecular Weight 724.79 g/mol

CAS Number 259678-73-4

The "2-deacetyl" prefix in its name indicates the absence of an acetyl group at the C2 position

of the taxane core, a common site of structural variation within this class of compounds. The

"taxuspine" root of the name suggests a relationship to other taxane derivatives isolated from

Taxus species. The precise stereochemistry and complete structural elucidation would typically

be determined through a combination of spectroscopic techniques, as outlined in the

experimental protocols section.

Experimental Protocols
The following sections describe generalized methodologies for the isolation and

characterization of taxane diterpenoids like 2-Deacetyltaxuspine X from plant material. These

protocols are based on established procedures for the study of this compound class.

Isolation and Purification of Taxane Diterpenoids
A general workflow for the isolation and purification of taxoids from Taxus species is depicted

below.
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Caption: Generalized workflow for the isolation of taxane diterpenoids.
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Extraction: Dried and powdered plant material (e.g., needles, bark) is exhaustively extracted

with a polar solvent such as methanol or ethanol at room temperature.

Solvent Partitioning: The resulting crude extract is concentrated and then partitioned

between an immiscible organic solvent (e.g., ethyl acetate) and water. The taxane-containing

organic layer is collected.

Chromatographic Separation: The organic extract is subjected to a series of

chromatographic techniques to separate the complex mixture of compounds.

Silica Gel Column Chromatography: The extract is loaded onto a silica gel column and

eluted with a gradient of solvents, typically starting with a non-polar solvent like hexane

and gradually increasing the polarity with ethyl acetate.

Sephadex LH-20 Column Chromatography: Fractions enriched with taxoids are further

purified on a Sephadex LH-20 column using a solvent system like methanol to remove

pigments and other impurities.

High-Performance Liquid Chromatography (HPLC): Final purification is often achieved

using preparative or semi-preparative HPLC on a reversed-phase column (e.g., C18) with

a mobile phase consisting of a mixture of water and acetonitrile or methanol.

Spectroscopic Characterization
The structure of the isolated compound is elucidated using a combination of the following

spectroscopic methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the number, environment, and connectivity of protons

in the molecule.

¹³C NMR: Reveals the number and types of carbon atoms present.

2D NMR (COSY, HSQC, HMBC): These experiments establish the connectivity between

protons and carbons, allowing for the complete assignment of the molecular skeleton.

Mass Spectrometry (MS):
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High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS): Determines the

exact molecular weight and elemental composition of the compound.

Tandem MS (MS/MS): Provides fragmentation patterns that can help to identify structural

motifs within the molecule.

Infrared (IR) Spectroscopy: Identifies the presence of key functional groups, such as

hydroxyl (-OH), carbonyl (C=O), and ester groups, based on their characteristic absorption

frequencies.

Potential Biological Activity and Signaling Pathways
While specific studies on the biological activity of 2-Deacetyltaxuspine X are not readily

available in the public domain, its structural similarity to other taxanes suggests it may share a

similar mechanism of action. The primary mode of action for clinically used taxanes like

Paclitaxel is the stabilization of microtubules.
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Caption: Proposed mechanism of action for taxane diterpenoids.

This stabilization disrupts the dynamic instability of microtubules, which is essential for the

formation and function of the mitotic spindle during cell division. The inability of the cell to

properly segregate its chromosomes leads to an arrest in the G2/M phase of the cell cycle,

ultimately triggering apoptosis (programmed cell death).

Conclusion
2-Deacetyltaxuspine X is a structurally interesting member of the taxane diterpenoid family.

While detailed experimental and biological data for this specific compound are limited, the

established methodologies for the isolation, characterization, and biological evaluation of

taxanes provide a clear framework for future research. Further investigation into the precise
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biological activities and potential therapeutic applications of 2-Deacetyltaxuspine X is

warranted and could contribute to the development of new anticancer agents. This guide

serves as a foundational resource for researchers embarking on the study of this and other

novel taxane diterpenoids.

To cite this document: BenchChem. [2-Deacetyltaxuspine X: A Technical Overview of a
Taxane Diterpenoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590708#chemical-structure-of-2-
deacetyltaxuspine-x]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15590708?utm_src=pdf-body
https://www.benchchem.com/product/b15590708#chemical-structure-of-2-deacetyltaxuspine-x
https://www.benchchem.com/product/b15590708#chemical-structure-of-2-deacetyltaxuspine-x
https://www.benchchem.com/product/b15590708#chemical-structure-of-2-deacetyltaxuspine-x
https://www.benchchem.com/product/b15590708#chemical-structure-of-2-deacetyltaxuspine-x
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15590708?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

